Cas no 2229118-99-2 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229118-99-2
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 5947189
• PubChem ID: 165831083
• Update Time: 2025-06-08

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• 2229118-99-2
• EN300-1921414

• Inchi： 1S/C8H9BrN2O2/c1-11-5(4-6(9)10-11)8(2-3-8)7(12)13/h4H,2-3H2,1H3,(H,12,13)
• InChI Key： KUQUZHAFMXJKBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2(C(=O)O)CC2)N(C)N=1

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2229118-99-2)

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2229118-99-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic derivatives, featuring a cyclopropane ring fused with a pyrazole moiety, which is further substituted with a bromine atom and a methyl group. The unique structural framework of this molecule imparts distinct chemical properties and biological activities, making it a valuable scaffold for drug discovery and development.

The cyclopropane ring is a prominent feature in medicinal chemistry due to its strained three-membered structure, which often enhances the binding affinity of small molecules to biological targets. In contrast, the pyrazole ring is well-documented for its role as a pharmacophore in numerous therapeutic agents, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer. The presence of both these structural elements in 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid suggests potential applications in modulating various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more efficiently. Studies have indicated that the brominated pyrazole moiety may serve as a key interaction point with enzymes and receptors, while the cyclopropane ring could contribute to optimal binding geometry. These insights have fueled interest in synthesizing derivatives of this compound to enhance its pharmacological profile.

One of the most compelling aspects of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid is its versatility as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop novel molecules with improved efficacy and reduced toxicity. For instance, modifications at the carboxylic acid position can yield derivatives with enhanced solubility or metabolic stability, while alterations at the bromine substituent may fine-tune receptor selectivity.

The synthesis of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations, including cyclization reactions and halogenation processes. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent biological evaluations. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have streamlined the production of this compound, making it more accessible for research purposes.

In vitro studies have begun to unravel the potential therapeutic applications of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid. Initial findings suggest that it may exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, its structural features hint at possible antiviral or anticancer activities, which are currently under investigation. The bromine substituent has been particularly noted for its ability to engage with aromatic residues in protein targets, potentially leading to strong binding interactions.

The integration of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid into drug development pipelines is contingent upon thorough characterization and optimization. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play pivotal roles in confirming molecular structure and purity. Furthermore, pharmacokinetic studies are essential to assess absorption, distribution, metabolism, excretion (ADME) properties, ensuring that the compound behaves favorably in vivo.

The growing interest in heterocyclic compounds like 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid underscores their significance in modern drug discovery. The combination of structural rigidity from the cyclopropane ring and functional diversity from the pyrazole moiety offers a compelling platform for innovation. As research progresses, it is anticipated that more derivatives will be explored, leading to novel therapeutics addressing unmet medical needs.

In conclusion, 1-(3-bromo-l-methyl-lH-pyr az ol-l 5-y l )cyc lopr opane-l-carb oxylic ac id (CAS No. 2229118—99—2) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural attributes and preliminary biological activity make it a valuable asset in the quest for new medicines. Continued exploration into its chemical space holds great promise for advancing therapeutic strategies across multiple disease indications.